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Compound of Interest

Compound Name: SirReall-O-propargyl!

Cat. No.: B2704429

For Researchers, Scientists, and Drug Development Professionals

Introduction

SirReall-O-propargyl is a potent and selective inhibitor of Sirtuin 2 (SIRT2), a member of the
NAD+-dependent class Il histone deacetylase family.[1] SIRT2 is predominantly located in the
cytoplasm and is involved in a variety of cellular processes, including cell cycle regulation,
microtubule dynamics, and metabolic control. Dysregulation of SIRT2 activity has been
implicated in various diseases, including cancer and neurodegenerative disorders. SirReall-O-
propargyl belongs to a class of compounds known as "sirtuin-rearranging ligands" (SirReals),
which induce a unique conformational change in the SIRT2 active site, leading to its inhibition.
The propargyl group on SirReall-O-propargyl provides a versatile chemical handle for further
modifications, such as the development of proteolysis-targeting chimeras (PROTACS) for
targeted degradation of SIRT2.

These application notes provide detailed protocols and guidelines for the use of SirReall-O-
propargyl in cell culture experiments to probe the function of SIRT2.

Data Presentation
Inhibitor Properties and Recommended Concentrations
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Parameter Value Reference

Target Sirtuin 2 (SIRT2) [1]

IC50 2.4 uM [1]

Recommended Starting Based on IC50 and data from
_ 0.1-10uM

Concentration Range related compounds

Reported Effective
Concentration (in HelLa cells 0.02 - 2 uM (4-hour exposure)
for PROTAC application)

Solvent DMSO [2][3]

Stock Solution Concentration 10 mM in DMSO

Store stock solution in aliquots
Storage at -20°C or -80°C to avoid

freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of SirReall-O-propargyl Stock
Solution

 Warm the vial: Before opening, allow the vial of SirReall-O-propargyl to equilibrate to room
temperature to prevent condensation.

o Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the vial to
achieve a 10 mM stock solution.

o Ensure complete dissolution: Gently vortex or sonicate the vial until the compound is
completely dissolved.

« Aliquoting and storage: Aliquot the stock solution into smaller volumes in sterile, light-
protected tubes. Store the aliquots at -20°C or -80°C for long-term storage. Avoid repeated
freeze-thaw cycles.
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Protocol 2: General Protocol for Treating Cultured Cells
with SirReall-O-propargyl

This protocol provides a general guideline for treating adherent cells. It should be optimized for
your specific cell line and experimental goals.

Materials:

Cultured cells of interest

Complete cell culture medium

SirReal1-O-propargyl stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

Multi-well plates or flasks for cell culture
Procedure:
e Cell Seeding:

o Plate cells at a density that will ensure they are in the logarithmic growth phase and have
reached the desired confluency (typically 50-80%) at the time of treatment.

o Allow cells to adhere and recover for at least 12-24 hours after seeding.
o Preparation of Working Solutions:

o On the day of the experiment, thaw an aliquot of the 10 mM SirReal1-O-propargyl stock
solution.

o Prepare serial dilutions of the inhibitor in complete cell culture medium to achieve the
desired final concentrations. It is recommended to perform a dose-response experiment
(e.g.,0.1,0.5,1, 2.5, 5, 10 uM) to determine the optimal concentration for your cell line
and assay.
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o Important: Prepare a vehicle control containing the same final concentration of DMSO as
the highest concentration of SirReall-O-propargyl used. The final DMSO concentration
should typically not exceed 0.1% to avoid solvent toxicity.

e Cell Treatment:
o Carefully remove the existing medium from the cells.

o Add the medium containing the different concentrations of SirReal1-O-propargyl or the
vehicle control to the respective wells.

o Gently swirl the plate or flask to ensure even distribution.
 Incubation:

o Incubate the cells for the desired period. The incubation time will depend on the specific
biological question and may range from a few hours to 72 hours. A time-course experiment
is recommended for initial characterization.

o Downstream Analysis:
o Following incubation, proceed with your desired downstream analysis, such as:

» Western Blotting: To assess the acetylation status of known SIRT2 substrates (e.g., a-
tubulin) or the expression levels of target proteins.

» Cell Viability/Proliferation Assays (e.g., MTT, CellTiter-Glo): To determine the cytotoxic
or cytostatic effects of SIRT2 inhibition.

» Immunofluorescence: To visualize changes in subcellular localization or cellular
morphology.

» Cell Cycle Analysis: To investigate the impact on cell cycle progression.

Mandatory Visualizations
SIRT2 Signaling Pathway
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Caption: SIRT2 deacetylates substrates like a-tubulin, influencing various cellular processes.

Experimental Workflow for SirReall-O-propargyl
Treatment
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Caption: Workflow for cell treatment with SirReall-O-propargyl and subsequent analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. creative-diagnostics.com [creative-diagnostics.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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